BENGHE Methodological & Application

Check Availability & Pricing

McN3716 solubility in DMSO and other solvents

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: McN3716

cat. No.: B8069494

Application Notes and Protocols for McCN3716

For Researchers, Scientists, and Drug Development Professionals

Introduction

McN3716, also known as methyl 2-tetradecylglycidate, is a potent and specific inhibitor of fatty
acid oxidation (FAO). It exerts its inhibitory effect by targeting Carnitine Palmitoyltransferase |
(CPT1), the rate-limiting enzyme in the transport of long-chain fatty acids into the mitochondria
for B-oxidation. By blocking this crucial step, McN3716 effectively reduces cellular energy
production from fatty acids. This property makes it a valuable tool for studying metabolic
pathways and a potential therapeutic agent in conditions characterized by excessive fatty acid
oxidation.

Physicochemical Properties and Solubility

While specific quantitative solubility data for McN3716 in various solvents is not readily
available in public literature, a common practice for similar nonpolar compounds is to use
dimethyl sulfoxide (DMSO) as a primary solvent for creating concentrated stock solutions. For
agqueous-based cellular assays, these stock solutions are then diluted to the final working
concentration.

Table 1: Solubility and Storage of MCN3716
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Parameter Information

IUPAC Name methyl 2-tetradecyloxirane-2-carboxylate
Molecular Formula C1sH3403

Molecular Weight 300.47 g/mol

Primary Stock Solvent Dimethyl Sulfoxide (DMSO)
Recommended Stock Conc. 10-50 mM

Storage of Stock Solution -20°C or -80°C for long-term storage
Aqueous Media Solubility Low; requires dilution from a DMSO stock

Signaling Pathway of McN3716 Action

McN3716 inhibits the enzyme Carnitine Palmitoyltransferase | (CPT1), which is located on the
outer mitochondrial membrane. CPTL1 is essential for the transport of long-chain fatty acids
(LCFASs) into the mitochondrial matrix, where they undergo (-oxidation. By inhibiting CPT1,
McN3716 prevents the formation of acylcarnitine from acyl-CoA, thereby halting the entry of
LCFAs into the mitochondria. This leads to a decrease in the rate of 3-oxidation and a
subsequent reduction in the production of acetyl-CoA, NADH, and FADH:z, which are key
substrates for the Krebs cycle and oxidative phosphorylation.
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 To cite this document: BenchChem. [McN3716 solubility in DMSO and other solvents].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8069494#mcn3716-solubility-in-dmso-and-other-
solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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